Cas no 329059-83-8 ((4-methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone)
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone is a nitrophenyl-substituted pyrrolidinone derivative with applications in pharmaceutical and organic synthesis. Its key structural features include a pyrrolidine carbonyl group and a nitro-substituted aromatic ring, which enhance its reactivity as an intermediate in the preparation of bioactive compounds. The compound's electron-withdrawing nitro group and lipophilic methyl substituent contribute to its utility in cross-coupling reactions and as a building block for heterocyclic frameworks. It is particularly valued for its stability under standard conditions and compatibility with a range of synthetic transformations. This makes it a versatile reagent for researchers developing novel pharmacophores or functional materials.
329059-83-8 structure
Product Name:(4-methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone
CAS No:329059-83-8
MF:C12H14N2O3
MW:234.251163005829
MDL:MFCD00783664
CID:3054694
PubChem ID:721223
Update Time:2025-05-27
(4-methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone
- Z31479150
- Cambridge id 5354395
- 329059-83-8
- Oprea1_256279
- Oprea1_299571
- STK079675
- AKOS000668561
- MFCD00783664
- E89515
- 1-(4-methyl-3-nitrobenzoyl)pyrrolidine
- (4-METHYL-3-NITROPHENYL)(1-PYRROLIDINYL)METHANONE
- AB00082515-01
-
- MDL: MFCD00783664
- Inchi: 1S/C12H14N2O3/c1-9-4-5-10(8-11(9)14(16)17)12(15)13-6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
- InChI Key: FFWFXTHRGQCEQD-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=C(C=1)[N+](=O)[O-])N1CCCC1
Computed Properties
- Exact Mass: 234.10044231Da
- Monoisotopic Mass: 234.10044231Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.1Ų
(4-methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB575053-5 g |
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone; . |
329059-83-8 | 5g |
€251.90 | 2023-04-13 | ||
| Aaron | AR022KGX-250mg |
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone |
329059-83-8 | 97% | 250mg |
$102.00 | 2025-02-17 | |
| Aaron | AR022KGX-100mg |
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone |
329059-83-8 | 97% | 100mg |
$72.00 | 2025-02-17 | |
| Aaron | AR022KGX-1g |
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone |
329059-83-8 | 97% | 1g |
$202.00 | 2025-02-17 | |
| abcr | AB575053-5g |
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone; . |
329059-83-8 | 5g |
€348.90 | 2025-03-19 | ||
| Aaron | AR022KGX-5g |
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone |
329059-83-8 | 5g |
$197.00 | 2023-12-15 | ||
| abcr | AB575053-1g |
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone; . |
329059-83-8 | 1g |
€146.20 | 2025-03-19 | ||
| abcr | AB575053-10g |
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone; . |
329059-83-8 | 10g |
€554.40 | 2025-03-19 | ||
| abcr | AB575053-25g |
(4-Methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone; . |
329059-83-8 | 25g |
€1039.00 | 2025-03-19 |
(4-methyl-3-nitrophenyl)(pyrrolidin-1-yl)methanone Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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